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Compound of Interest

Compound Name: Diisopropyl oxalate

Cat. No.: B1595506

An In-depth Guide to the Molecular Properties of Diisopropyl Oxalate

This document provides a concise summary of the core molecular properties of diisopropyl
oxalate, tailored for researchers, scientists, and professionals in drug development. While the
determination of a compound's molecular weight and formula is a fundamental aspect of
chemical characterization, this guide presents the information in a clear and accessible format.

Core Molecular Data

The fundamental molecular properties of diisopropyl oxalate are its molecular formula and
molecular weight. These values are crucial for stoichiometric calculations in chemical reactions
and for the characterization of the compound.

Property Value

Molecular Formula C8H1404[1112113114115]116]
Molecular Weight 174.19 g/mol [1][3][5][6]
IUPAC Name dipropan-2-yl oxalate[1][3][6]
CAS Registry Number 615-81-6[1][2][3]

Elucidation of Molecular Formula and Weight
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The molecular formula and weight of a compound like diisopropyl oxalate are determined
through a combination of analytical techniques.

Experimental Protocols:

e Mass Spectrometry: This is a primary technique used to determine the mass-to-charge ratio
of ionized molecules. High-resolution mass spectrometry can provide a highly accurate mass
measurement, which helps in deducing the elemental composition and thus the molecular
formula.

o Elemental Analysis: This method involves combusting a sample of the compound and
precisely measuring the amounts of combustion products (e.g., carbon dioxide, water, and
nitrogen oxides). The relative percentages of each element are then used to determine the
empirical formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structure
elucidation, *H and *3C NMR spectroscopy can confirm the number and types of atoms
present in a molecule, which supports the molecular formula derived from other methods.

The workflow for determining these properties is a standard procedure in chemical analysis.

Caption: Workflow for determining molecular formula and weight.

It is important to note that for a well-established compound like diisopropyl oxalate, this data
is readily available in chemical databases.[1][2][3] The experimental protocols described would
be applied to novel or uncharacterized substances. The concepts of signaling pathways are not
applicable to the intrinsic properties of a small molecule like diisopropyl oxalate itself but
would be relevant when studying its biological activity or mechanism of action in a biological
system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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